Cas no 394-52-5 (Pentafluoroethyl Phenyl Ketone)
Pentafluoroethyl Phenyl Ketone is a versatile organic compound known for its exceptional stability and high thermal resistance. Its unique fluorinated structure enhances its non-reactivity, making it ideal for applications requiring resistance to aggressive chemicals and heat. This compound is particularly sought after in the synthesis of advanced materials and specialty chemicals.
394-52-5 structure
Product Name:Pentafluoroethyl Phenyl Ketone
Pentafluoroethyl Phenyl Ketone Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,2,2,3,3,3-pentafluoro-1-phenyl-
- 2,2,3,3,3-pentafluoro-1-phenylpropan-1-one
- PENTAFLUOROETHYL PHENYL KETONE
- 1,1,1,2,2-pentafluoropropiophenone
- 1,1,2,2,2-pentafluoropropiophenone
- 2,2,3,3,3-pentafluoropropiophenone
- PC5605
- perfluoroethyl phenyl ketone
- 394-52-5
- Pentafluoroethylphenylketone
- NSC-42761
- SCHEMBL1056586
- 2,2,3,3,3-pentakis(fluoranyl)-1-phenyl-propan-1-one
- TRIPHENYLSULFONIUMHEXAFLUOROARSENATE
- NSC42761
- FT-0632080
- EN300-5479666
- Benzene, pentafluoropropionyl
- 2,2,3,3,3-pentafluoro-1-phenyl-1-propanone
- AKOS015840549
- A824554
- DTXSID80285772
- CS-0452056
- MFCD00018062
- (pentafluoropropionyl)benzene
- Pentafluoroethyl Phenyl Ketone
-
- MDL： MFCD00018062
- Inchi： 1S/C9H5F5O/c10-8(11,9(12,13)14)7(15)6-4-2-1-3-5-6/h1-5H
- InChI Key： VUBUXALTYMBEQO-UHFFFAOYSA-N
- SMILES： FC(C(F)(F)F)(C(C1C=CC=CC=1)=O)F
Computed Properties
- Exact Mass: 224.02600
- Monoisotopic Mass: 224.02605559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1,372 g/cm3
- Boiling Point: 160-161°C
- PSA: 17.07000
- LogP: 3.06690
Pentafluoroethyl Phenyl Ketone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pentafluoroethyl Phenyl Ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005981-1g |
Pentafluoroethyl phenyl ketone |
394-52-5 | 97% | 1g |
893CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005981-1g |
Pentafluoroethyl phenyl ketone |
394-52-5 | 97% | 1g |
893.0CNY | 2021-07-05 | |
| TRC | P273438-50mg |
Pentafluoroethyl Phenyl Ketone |
394-52-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P273438-100mg |
Pentafluoroethyl Phenyl Ketone |
394-52-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P273438-500mg |
Pentafluoroethyl Phenyl Ketone |
394-52-5 | 500mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | PC5605-1g |
2,2,3,3,3-Pentafluoropropiophenone |
394-52-5 | 97% | 1g |
£25.00 | 2023-09-02 | |
| Apollo Scientific | PC5605-5g |
2,2,3,3,3-Pentafluoropropiophenone |
394-52-5 | 97% | 5g |
£47.00 | 2023-09-02 | |
| Apollo Scientific | PC5605-25g |
2,2,3,3,3-Pentafluoropropiophenone |
394-52-5 | 97% | 25g |
£340.00 | 2023-04-21 | |
| Enamine | EN300-5479666-0.05g |
2,2,3,3,3-pentafluoro-1-phenylpropan-1-one |
394-52-5 | 95% | 0.05g |
$19.0 | 2023-05-30 | |
| Enamine | EN300-5479666-0.1g |
2,2,3,3,3-pentafluoro-1-phenylpropan-1-one |
394-52-5 | 95% | 0.1g |
$19.0 | 2023-05-30 |
Pentafluoroethyl Phenyl Ketone Related Literature
-
Xin-Dong Jiang,Shiro Matsukawa,Ken-ichiro Kakuda,Yuta Fukuzaki,Wei-Li Zhao,Lin-Song Li,Huai-Bin Shen,Satoshi Kojima,Yohsuke Yamamoto Dalton Trans. 2010 39 9823
-
Kazumasa Funabiki,Ayaka Hayakawa,Toshiyasu Inuzuka Org. Biomol. Chem. 2018 16 913
-
John Weatherston Q. Rev. Chem. Soc. 1967 21 287
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